Cas no 1396807-08-1 (3-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide
• CAS No: 1396807-08-1
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5871627
• PubChem ID: 71790197
• Update Time: 2025-06-26

3-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)benzenesulfonamide
• 3-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide
• 1396807-08-1
• F6223-0108
• AKOS024540038
• 3-methoxy-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)benzenesulfonamide

• Inchi： 1S/C15H18N4O3S/c1-22-13-5-4-6-14(9-13)23(20,21)18-12-10-16-15(17-11-12)19-7-2-3-8-19/h4-6,9-11,18H,2-3,7-8H2,1H3
• InChI Key： FWYBMYUTEYGKHK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN=C(N3CCCC3)N=C2)(=O)=O)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.8Ų

Additional information on 3-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide

3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide: A Novel Compound for Targeted Therapeutic Applications

3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide, with the chemical identifier CAS No. 1396807-08-1, represents a promising candidate in the field of pharmaceutical research. This compound belongs to the class of sulfonamide derivatives, which are widely utilized in the development of drugs targeting various pathological conditions. The structural complexity of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is characterized by the presence of multiple functional groups, including the methoxy group, the pyrrolidin-1-yl substituent, and the pyrimidin-5-yl ring system. These features contribute to its potential pharmacological activity and molecular interactions with biological targets.

Recent studies have highlighted the importance of sulfonamide-based compounds in modulating cellular pathways associated with inflammation and immune response. The 3-Methoxy moiety in 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimiddein-5-yl]benzene-1-sulfonamide is believed to enhance the compound's solubility and bioavailability, while the pyrrolidin-1-yl group provides steric and electronic effects that may influence its binding affinity to specific receptors. The pyrimidin-5-yl ring system further adds to the molecular diversity, enabling the compound to interact with multiple protein targets.

Advancements in medicinal chemistry have led to the development of more efficient drug candidates with improved therapeutic indices. The benzene-1-sulfonamide scaffold of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is particularly noteworthy for its ability to form hydrogen bonds with target proteins, thereby enhancing the compound's biological activity. This structural feature is critical in the design of drugs targeting diseases such as cancer, autoimmune disorders, and neurodegenerative conditions.

Current research in the field of pharmacology has demonstrated that sulfonamide derivatives can modulate the activity of enzymes and receptors involved in critical cellular processes. The 3-Methoxy group in 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide may play a role in altering the compound's metabolic profile, potentially reducing off-target effects and improving its therapeutic window. The pyrrolidin-1-yl substituent is also implicated in the compound's interactions with cellular membranes, which could influence its permeability and distribution within the body.

One of the key challenges in drug development is achieving specificity in targeting biological pathways without causing systemic toxicity. The pyrimidin-5-yl ring system in 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is designed to selectively bind to specific receptors, thereby minimizing interactions with non-target proteins. This selective binding is a critical factor in the compound's potential to serve as a therapeutic agent for conditions such as inflammatory diseases and metabolic disorders.

Recent studies have also focused on the role of sulfonamide derivatives in modulating immune responses. The benzene-1-sulfonamide scaffold of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide may contribute to its anti-inflammatory properties by interacting with cytokine receptors and modulating the activity of immune cells. These interactions are essential for the compound's potential application in the treatment of autoimmune diseases and chronic inflammation.

Another important aspect of drug development is the optimization of pharmacokinetic properties. The 3-Methoxy group in 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is believed to enhance the compound's solubility in aqueous environments, which is crucial for its absorption and distribution in the body. This property is particularly relevant for the development of oral dosage forms that require high bioavailability.

Moreover, the pyrrolidin-1-yl substituent in 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide may influence the compound's interactions with cellular membranes, thereby affecting its permeability and intracellular concentration. These factors are essential for the compound's efficacy in targeting intracellular pathways associated with various diseases.

Research in the field of drug discovery has also emphasized the importance of molecular diversity in the development of new therapeutic agents. The pyrimidin-5-yl ring system in 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide provides a unique structural framework that may allow for the design of compounds with improved potency and selectivity. This structural versatility is a key advantage in the development of drugs for complex diseases such as cancer and neurodegenerative disorders.

Additionally, the benzene-1-sulfonamide scaffold of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is being explored for its potential in the development of drugs targeting metabolic disorders. The compound's ability to interact with enzymes involved in metabolic pathways could lead to the development of novel therapies for conditions such as diabetes and obesity.

Overall, the structural features of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide make it a promising candidate for further research and development in the pharmaceutical industry. The combination of the 3-Methoxy, pyrrolidin-1-yl, and pyrimidin-5-yl groups, along with the benzene-1-sulfonamide scaffold, provides a unique molecular framework that could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

As the field of medicinal chemistry continues to evolve, the study of sulfonamide derivatives like 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide will play a crucial role in the development of more effective and targeted therapies. The ongoing research into the pharmacological properties of this compound is expected to yield valuable insights into its potential applications in the treatment of various diseases, further advancing the field of pharmaceutical science.

Furthermore, the exploration of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide as a therapeutic agent is likely to benefit from advancements in computational modeling and in vitro testing. These technologies will enable researchers to predict the compound's interactions with biological targets and optimize its structure for improved therapeutic outcomes. The integration of these approaches will be essential in the development of a safe and effective drug candidate.

Finally, the continued investigation of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide and similar sulfonamide derivatives will contribute to the broader understanding of how molecular structure influences biological activity. This knowledge will be instrumental in the design of future drugs with enhanced potency, selectivity, and safety, ultimately leading to more effective treatments for a wide range of medical conditions.

In conclusion, the structural complexity and functional diversity of 3-Methoxy-N-[2-(Pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide highlight its potential as a valuable compound in pharmaceutical research. The continued exploration of its properties and interactions with biological targets will undoubtedly contribute to the development of new therapeutic agents, further advancing the field of medicinal chemistry and drug discovery.